Cas no 2680746-97-6 (Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate)

• Product Name: Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate
• CAS No: 2680746-97-6
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6135670
• PubChem ID: 165918081
• Update Time: 2025-10-29

Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680746-97-6
• tert-butyl 2-aminospiro[3.4]octane-2-carboxylate
• EN300-28274694
• Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate

• Inchi： 1S/C13H23NO2/c1-11(2,3)16-10(15)13(14)8-12(9-13)6-4-5-7-12/h4-9,14H2,1-3H3
• InChI Key： BPBLHQOOLKXXSK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CC2(CCCC2)C1)N)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate

Introduction to Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate (CAS No. 2680746-97-6)

Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate, identified by the chemical compound code CAS No. 2680746-97-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the spirocyclic amine class, characterized by its unique spiro linkage between two cyclic structures, which imparts distinct chemical and biological properties. The presence of a tert-butyl group at the carboxyl position and an amine functionality at the second carbon of the spiro[3.4]octane core enhances its utility as a building block in synthetic chemistry and drug development.

The molecular structure of Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate consists of a rigid spiro framework, which contributes to its stability and reactivity in various chemical transformations. The tert-butyl moiety not only serves as a steric shield but also influences the electronic properties of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. The amine group, located on one of the cycloalkane rings, provides a nucleophilic site for further functionalization, enabling the construction of diverse molecular architectures.

In recent years, spirocyclic compounds have emerged as promising candidates in drug discovery due to their ability to exhibit multiple binding modes and enhanced binding affinity towards biological targets. The spiro[3.4]octane scaffold, in particular, has been investigated for its potential applications in central nervous system (CNS) drugs, where its rigid structure can mimic natural bioactive molecules and improve pharmacokinetic profiles. The incorporation of an amine group into this scaffold further expands its therapeutic potential by allowing modifications that can enhance receptor interactions.

One of the most compelling aspects of Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate is its versatility in synthetic applications. The compound can serve as a precursor for the development of novel bioactive molecules through various chemical reactions, including nucleophilic substitutions, reductive aminations, and cyclizations. These reactions are facilitated by the presence of both an amine and a carboxyl group, which can be selectively modified to introduce additional functional moieties or linkages.

Recent studies have highlighted the importance of spirocyclic amines in the design of enzyme inhibitors and neurotransmitter receptor modulators. For instance, derivatives of spiro[3.4]octane have shown promise in targeting enzymes involved in inflammatory pathways and neurodegenerative diseases. The tert-butyl group in Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate plays a crucial role in fine-tuning the pharmacokinetic properties of these derivatives by influencing solubility and metabolic stability.

The synthesis of Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to construct the spirocyclic core with high enantioselectivity. These techniques are essential for producing enantiomerically pure compounds, which are often required for biological activity.

The biological activity of Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate and its derivatives has been explored in several preclinical studies. These investigations have revealed potential therapeutic applications in areas such as pain management, anxiety disorders, and cognitive enhancement. The unique structural features of this compound allow it to interact with multiple biological targets, including G-protein coupled receptors (GPCRs) and ion channels, which are critical for mediating various physiological processes.

In conclusion, Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate (CAS No. 2680746-97-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its synthesis involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methods, while its biological profile suggests promising avenues for drug development. As research continues to uncover new applications for spirocyclic compounds, Tert-butyl 2-aminospiro[3.4]octane-2-carboxylate is poised to play a pivotal role in shaping the future of medicinal chemistry.